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Abstract
Goshuyuamide I, a unique seco-indoloquinazoline alkaloid, has been identified as a

constituent of the traditional Chinese medicinal plant Evodia rutaecarpa. This document

provides a comprehensive overview of the discovery, origin, and known biological activities of

Goshuyuamide I. Detailed experimental protocols for its isolation and characterization are

presented, along with a summary of its quantitative biological data. Furthermore, this guide

includes visual representations of its isolation workflow and its relationship to other alkaloids

from the same source, designed to facilitate further research and drug development efforts.

Discovery and Origin
Goshuyuamide I was first reported as a novel natural product isolated from the unripe fruits of

Evodia rutaecarpa (Juss.) Benth., a plant belonging to the Rutaceae family. In some literature,

it is also referred to as Wuchuyuamide I, named after "Wu-Chu-Yu," the Chinese name for the

plant. The discovery of Goshuyuamide I, along with its structural analogue Goshuyuamide II,
was significant as they were identified as seco variants of the well-known alkaloid rutaecarpine,

featuring an unusual oxindole moiety that is unique among the metabolites of Evodia.[1]

The natural source of Goshuyuamide I, Evodia rutaecarpa, has a long history of use in

traditional Chinese medicine for treating a variety of ailments, including headaches, abdominal

pain, and gastrointestinal disorders.[2][3][4] The plant is rich in a diverse array of bioactive
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compounds, primarily alkaloids and limonoids.[2][4] Goshuyuamide I is one of numerous

alkaloids isolated from this plant, which also include evodiamine, rutaecarpine, and

dehydroevodiamine.[2][3][5]

Chemical Structure
The structure of Goshuyuamide I was elucidated through extensive spectroscopic analysis,

including high-resolution electron impact mass spectrometry (HREIMS) and nuclear magnetic

resonance (NMR) spectroscopy.[6] Its molecular formula has been determined to be

C₁₉H₁₉N₃O.[7]

Experimental Protocols
Isolation of Goshuyuamide I
The following protocol is based on the methodology described for the isolation of

Goshuyuamide I (Wuchuyuamide I) from the unripe fruits of Evodia rutaecarpa.[6]

3.1.1 Extraction

Air-dry the unripe fruits of Evodia rutaecarpa and grind them into a coarse powder.

Extract the powdered plant material (e.g., 5 kg) with 95% ethanol (e.g., 30 L) at room

temperature.

Filter the extract and concentrate it under reduced pressure using a rotary evaporator to

yield a crude ethanol extract.

3.1.2 Partitioning

Partition the crude extract between methanol-water and n-hexane.

Separate the layers and evaporate the n-hexane fraction to obtain the n-hexane extract.

Partition the aqueous methanol layer with chloroform.

Evaporate the chloroform to yield the chloroform extract.
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Further partition the remaining aqueous layer with ethyl acetate and evaporate the solvent to

get the ethyl acetate extract.

3.1.3 Chromatographic Separation

Subject the chloroform extract, which demonstrates biological activity, to repeated silica gel

column chromatography.

Elute the column with a gradient of solvents of increasing polarity.

Monitor the fractions by thin-layer chromatography (TLC).

Combine fractions containing the compound of interest and purify further by recrystallization

or additional chromatographic steps to yield pure Goshuyuamide I.
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Isolation workflow for Goshuyuamide I.
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Biological Activity
Larvicidal Activity
Goshuyuamide I has demonstrated significant larvicidal activity against the early fourth instar

larvae of Aedes albopictus, the Asian tiger mosquito.[6] This activity suggests its potential as a

natural insecticide.

Potential Anti-Inflammatory Activity
While direct anti-inflammatory studies on Goshuyuamide I are not extensively reported, its

close structural analogue, Goshuyuamide II, has been shown to be an inhibitor of 5-

lipoxygenase (5-LOX). The 5-LOX pathway is a key target in inflammation as it is responsible

for the biosynthesis of leukotrienes, which are potent inflammatory mediators. The inhibitory

action of Goshuyuamide II on 5-LOX provides a rationale for the anti-inflammatory use of

Evodia rutaecarpa extracts and suggests that Goshuyuamide I may possess similar

properties.
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Inhibition of the 5-Lipoxygenase pathway by Goshuyuamide II.

Quantitative Data
The following table summarizes the available quantitative biological data for Goshuyuamide I.

Compound
Biological
Activity

Assay
Target
Organism/C
ell Line

Result
(LC₅₀)

Reference

Goshuyuamid

e I
Larvicidal

Mosquito

Larvicidal

Assay

Aedes

albopictus

(early fourth

instar larvae)

12.51 µg/mL [6]

Conclusion
Goshuyuamide I is a noteworthy alkaloid originating from Evodia rutaecarpa with a unique

chemical structure. Its discovery has contributed to the understanding of the diverse

phytochemistry of this medicinally important plant. The demonstrated larvicidal activity of

Goshuyuamide I opens avenues for the development of natural insecticides. Furthermore, the

anti-inflammatory potential, inferred from the activity of its close analogue Goshuyuamide II,
warrants further investigation into its specific molecular targets and mechanisms of action. The

detailed protocols and data presented in this guide aim to serve as a valuable resource for

researchers in natural product chemistry, pharmacology, and drug discovery to further explore

the therapeutic potential of Goshuyuamide I.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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